molecular formula C7H4BrNS B1275575 4-Bromobenzothiazole CAS No. 767-68-0

4-Bromobenzothiazole

Cat. No. B1275575
CAS RN: 767-68-0
M. Wt: 214.08 g/mol
InChI Key: SXZKODVCLOIJGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromobenzothiazole is a chemical compound with the molecular formula C7H4BrNS. It has a molecular weight of 214.08 g/mol . This compound is considered a derivative of benzothiazole, which is a bicyclic compound with fused benzene and thiazole rings .


Synthesis Analysis

The synthesis of 2-arylbenzothiazoles, which includes 4-Bromobenzothiazole, has been a subject of interest in recent years. The synthesis methods can be divided into two main groups: “one-pot” synthesis and sequential multistep synthesis . A study by Lima and co-workers established a novel and facile methodology for the synthesis of 2-substituted benzothiazole derivatives .


Molecular Structure Analysis

The molecular structure of 4-Bromobenzothiazole consists of a benzene ring fused with a thiazole ring. The thiazole ring contains nitrogen and sulfur atoms, which are electron-rich and contribute to the reactivity of the compound .


Chemical Reactions Analysis

4-Bromobenzothiazole has been used in various chemical reactions. For instance, it was used in the synthesis of an organic reagent, 4-(6-Bromo-2-Benzothiazolylazo) pyrogallol, through a coupling reaction of diazotized 2-amino-6-bromobenzothiazole with pyrogallol .

Mechanism of Action

Target of Action

4-Bromobenzothiazole is a derivative of benzothiazole, a privileged scaffold in the field of synthetic and medicinal chemistry . The carbon at the 2nd position of benzothiazole is the most active site from a synthetic and medicinal point of view . Benzothiazole derivatives have been reported to display antibacterial activity by inhibiting various enzymes such as dihydroorotase, DNA gyrase, uridine diphosphate-N-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, and tyrosine kinase .

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to changes in the biological activity of compounds . For instance, changes in the functional group at the 2nd position of benzothiazole can induce significant changes in the biological activity of compounds .

Biochemical Pathways

Benzothiazole derivatives, including 4-Bromobenzothiazole, can affect various biochemical pathways. They have been reported to inhibit several enzymes, disrupting the normal functioning of these pathways . For instance, inhibition of dihydroorotase disrupts pyrimidine biosynthesis, while inhibition of DNA gyrase affects DNA replication .

Result of Action

Benzothiazole derivatives are known to have a wide range of pharmacological properties, including antibacterial, antifungal, antioxidant, antimicrobial, and antiproliferative activities . These effects are likely the result of the compound’s interaction with its targets and its impact on various biochemical pathways .

Safety and Hazards

4-Bromobenzothiazole is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity after a single exposure. The target organs include the respiratory system .

Future Directions

Benzothiazoles, including 4-Bromobenzothiazole, are of great interest in the field of drug design due to their high biological and pharmacological activity. The extensive significance of benzo-fused heterocyclic moieties formation has led to broad and valuable different approaches for their synthesis . This suggests that future research may focus on developing new synthetic approaches and patterns of reactivity for benzothiazole-based drugs.

properties

IUPAC Name

4-bromo-1,3-benzothiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4BrNS/c8-5-2-1-3-6-7(5)9-4-10-6/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SXZKODVCLOIJGX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C(=C1)Br)N=CS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4BrNS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80396579
Record name 4-Bromobenzothiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80396579
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

214.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Bromobenzothiazole

CAS RN

767-68-0
Record name 4-Bromobenzothiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80396579
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Bromobenzo[d]thiazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Bromobenzothiazole
Reactant of Route 2
4-Bromobenzothiazole
Reactant of Route 3
4-Bromobenzothiazole
Reactant of Route 4
Reactant of Route 4
4-Bromobenzothiazole
Reactant of Route 5
Reactant of Route 5
4-Bromobenzothiazole
Reactant of Route 6
4-Bromobenzothiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.